2-methoxy-5-methyl-2H-1,4-thiazin-3(4H)-one

• Molecular Formula: C6H9NO2S
• Molecular Weight: 159.21 g/mol
• IUPAC Name: 2-methoxy-5-methyl-4H-1,4-thiazin-3-one
• InChI: InChI=1S/C6H9NO2S/c1-4-3-10-6(9-2)5(8)7-4/h3,6H,1-2H3,(H,7,8)
• InChI Key: AJQNFFWYUNXZEN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(C(=O)N1)OC

Description

2-methoxy-5-methyl-2H-1,4-thiazin-3(4H)-one is a useful research compound. Its molecular formula is C6H9NO2S and its molecular weight is 159.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

m-Chloroperbenzoic acid (28.8 g) was added dropwise to a stirred solution of 5-methyl-2H-1,4-thiazin-3(4H)-one (15 g) in methanol (300 ml) under ice-cooling and the mixture was stirred at room temperature for 1 day. After the mixture was evaporated to dryness, the residue was extracted with ethyl acetate, washed with saturated sodium bicarbonate aqueous solution and dried over anhydrous magnesium sulfate. The solvent was evaporated to dryness to give 2-methoxy-5-methyl-2H-1,4-thiazin-3(4H)-one (11.3 g, yield 61%) as pale yellow powder.